Cas no 1806797-55-6 (3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine)

• Product Name: 3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine
• CAS No: 1806797-55-6
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4856227
• Update Time: 2025-05-20

3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine

• Inchi： 1S/C7H7F2N3O3/c1-15-5-3(6(8)9)2-11-7(4(5)10)12(13)14/h2,6H,10H2,1H3
• InChI Key： AWJMKXXPGUYWNI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1OC)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.5
• Topological Polar Surface Area: 94

Additional information on 3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine

3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine: A Comprehensive Overview

The compound 3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine (CAS No: 1806797-55-6) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The incorporation of the difluoromethyl group and the methoxy substituent into the pyridine ring introduces intriguing electronic effects, making this compound a valuable substrate for further functionalization.

The structure of 3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine is characterized by a pyridine ring with multiple substituents: an amino group at position 3, a difluoromethyl group at position 5, a methoxy group at position 4, and a nitro group at position 2. These substituents collectively influence the compound's reactivity, stability, and solubility properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules targeting specific cellular pathways. The presence of the nitro group imparts strong electron-withdrawing effects, which can be exploited in designing molecules with specific pharmacological activities.

In terms of chemical synthesis, researchers have employed various strategies to optimize the yield and purity of this compound. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel route involving sequential nucleophilic substitution and oxidation steps to achieve high yields of 3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine.

The physical properties of this compound, including its melting point, boiling point, and solubility in various solvents, have been extensively characterized using modern analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are critical for determining its suitability in different chemical processes.

The application of 3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine extends beyond pharmaceuticals; it has also shown promise in materials science, particularly in the development of advanced materials with tailored electronic properties.

In conclusion, 3-Amino-5-(difluoromethyl)-4-methoxy-2-nitropyridine represents a significant advancement in organic synthesis and holds immense potential across multiple disciplines. Continued research into its properties and applications will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.